Cas no 957207-00-0 (Methyl 4-nitro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-nitro-3-(trifluoromethyl)benzoate
• CAS No: 957207-00-0
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 4661915
• Update Time: 2025-06-07

Methyl 4-nitro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-nitro-3-(trifluoromethyl)benzoate
• 4-nitro-3-trifluoromethylbenzoic acid methyl ester
• A929778
• 4-nitro-3-trifluoromethyl-benzoic acid methyl ester
• Benzoic acid, 4-nitro-3-(trifluoromethyl)-, methyl ester
• Methyl 4-nitro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C9H6F3NO4/c1-17-8(14)5-2-3-7(13(15)16)6(4-5)9(10,11)12/h2-4H,1H3
• InChI Key： WLCQMMCPINDPIB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.025
• Monoisotopic Mass: 249.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1